molecular formula C8H7N5O2 B8643855 2-methyl-5-(4-nitrophenyl)-2H-tetrazole CAS No. 43131-48-2

2-methyl-5-(4-nitrophenyl)-2H-tetrazole

Cat. No. B8643855
CAS RN: 43131-48-2
M. Wt: 205.17 g/mol
InChI Key: CEUXZGRTNLGQQW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-methyl-5-(4-nitrophenyl)-2H-tetrazole is a useful research compound. Its molecular formula is C8H7N5O2 and its molecular weight is 205.17 g/mol. The purity is usually 95%.
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properties

CAS RN

43131-48-2

Product Name

2-methyl-5-(4-nitrophenyl)-2H-tetrazole

Molecular Formula

C8H7N5O2

Molecular Weight

205.17 g/mol

IUPAC Name

2-methyl-5-(4-nitrophenyl)tetrazole

InChI

InChI=1S/C8H7N5O2/c1-12-10-8(9-11-12)6-2-4-7(5-3-6)13(14)15/h2-5H,1H3

InChI Key

CEUXZGRTNLGQQW-UHFFFAOYSA-N

Canonical SMILES

CN1N=C(N=N1)C2=CC=C(C=C2)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 60% NaH (0.116 g, 2.89 mmol) and MeI (0.196 mL, 3.15 mmol) in DMF (2 mL) (cooled to 0° C., under N2) is added dropwise, a solution of 5-(4-nitrophenyl)-1H-tetrazole (0.502, 2.63 mmol) in DMF (7 mL). The reaction mixture is stirred under N2 for 1 hour and 30 min at 5° C. and then quenched with water and extracted with EtOAc. The organic layers are combined and washed with sat. NaCl, dried over MgSO4, filtered and evaporated to give a residue purified by silica gel column chromatography. Elution with 80:20 followed by 60:40 petroleum ether-EtOAc affords 2-methyl-5-(4-nitro-phenyl)-2H-tetrazole (0.265 g, 49%) as a white solid and 1-methyl-5-(4-nitro-phenyl)-1H-tetrazole (37.7 mg, 7%) as a yellow solid. The isomers are identified by NOE experiments.
Name
Quantity
0.116 g
Type
reactant
Reaction Step One
Name
Quantity
0.196 mL
Type
reactant
Reaction Step One
Name
Quantity
2 mL
Type
solvent
Reaction Step One
Quantity
2.63 mmol
Type
reactant
Reaction Step Two
Name
Quantity
7 mL
Type
solvent
Reaction Step Three

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